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Compound of Interest

Compound Name: Lumigen APS-5

Cat. No.: B15573861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Lumigen APS-5, a widely

utilized chemiluminescent substrate for the detection of alkaline phosphatase (AP) conjugates.

This document details its core properties, performance characteristics, and applications,

offering structured data, experimental protocols, and visual workflows to support researchers in

their work.

Core Properties and Specifications
Lumigen APS-5 is a proprietary, acridan-based chemiluminescent substrate designed for

sensitive detection of alkaline phosphatase (AP) conjugated molecules in various assays.[1][2]

[3] Its unique chemistry distinguishes it from traditional dioxetane-based substrates, offering

several performance advantages.
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Property Specification

Chemical Name
Sodium ((4-chlorophenyl)thio)(10-methylacridin-

9(10H)-ylidene)methyl phosphate

CAS Number 193884-53-6

Molecular Formula C₂₁H₁₅ClNNa₂O₄PS

Molecular Weight ~489.82 g/mol

Primary Application
Chemiluminescent substrate for Alkaline

Phosphatase (AP/ALP) detection

Common Assays
ELISA, Immunoassays, DNA Probe Assays,

Gene Chip Studies

Maximum Emission 450 nm

Storage (Liquid Solution) 2-8°C, protect from light

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month

Aqueous Solubility
5.83 mg/mL (11.90 mM) with sonication and

warming to 60°C

Performance Characteristics
Lumigen APS-5 is engineered for high performance, offering a combination of speed,

sensitivity, and stability.
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Performance Metric Description

Sensitivity

High sensitivity, enabling detection in the low

picogram to femtogram range.[1][3] Detection

limits as low as 305 zeptomoles of alkaline

phosphatase have been reported.

Signal Kinetics

Rapid Peak Intensity: Light output reaches a

sustained maximum within seconds of substrate

addition, reducing assay time and increasing

throughput.[1][3] This is a key advantage over

dioxetane-based substrates like Lumi-Phos 530,

which require longer incubation times.[1][4][5]

Signal Duration

Sustained Luminescence: The signal remains

stable over time, making the timing of plate

reading less critical and allowing for the

generation of linear calibration curves.[1][3]

Temperature Stability

Temperature Insensitive: Analytical results are

not significantly affected by temperature

fluctuations between 22°C and 35°C, reducing

the need for precise temperature control during

experiments.[1][3]

Long-Term Stability

Signal Loss: While offering many advantages,

Lumigen APS-5 can exhibit signal loss during

long-term storage. One report indicated a

potential signal loss of approximately 35% over

12 months when stored at 4°C. The substrate

may also have limited open-bottle stability and

can be prone to background

chemiluminescence and calibration curve drift,

which may be a consideration for some

automated immunoassay systems.

Mechanism of Action: Chemiluminescence Pathway
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The chemiluminescent signal of Lumigen APS-5 is generated through a multi-step enzymatic

reaction. First, the alkaline phosphatase enzyme catalyzes the hydrolysis of the phosphate

group from the acridan substrate. This dephosphorylation event renders the molecule unstable,

causing it to immediately undergo a decomposition reaction. This decomposition releases

energy in the form of photons, producing a sustained glow at a wavelength of 450 nm. The

intensity of the light produced is directly proportional to the quantity of alkaline phosphatase

present in the sample.[6]

Chemiluminescent Reaction of Lumigen APS-5
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Mechanism of Lumigen APS-5 chemiluminescence.

Experimental Protocols
General Protocol for Measuring Alkaline Phosphatase
Activity
This protocol provides a guideline for assessing ALP activity in a sample. It should be adapted

based on specific experimental needs.[7][8]

Sample Preparation: Mix 10 mg of the test sample with 100 µL of Lumigen APS-5 solution.

For a negative control, use 10 µL of distilled water instead of the sample.

Vortexing: Vortex the mixture for 10 seconds at the highest setting to ensure homogeneity.

Heat Inactivation (Optional): To inactivate non-bacterial ALP, heat the samples in a water

bath at 75°C for 1 minute.

Measurement: Immediately transfer the samples to a 96-well plate.

Luminometry: Measure the activity of ALP using a luminometer capable of detecting

chemiluminescence at 450 nm.
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Start

1. Mix 10mg Sample
with 100µL Lumigen APS-5

2. Vortex for 10 seconds

3. Heat at 75°C for 1 min
(Optional: Inactivate non-bacterial ALP)

4. Transfer to 96-well plate

5. Measure luminescence
(450 nm) with luminometer

End

Click to download full resolution via product page

Workflow for measuring ALP activity with APS-5.

Representative ELISA Workflow
While a specific protocol for Lumigen APS-5 in ELISA is not provided by all suppliers, the

following represents a standard indirect ELISA workflow where APS-5 would be used as the

final detection substrate.
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Start

1. Coat Plate
with Capture Antibody

2. Block Plate
(e.g., with BSA)

3. Add Sample
(Contains Antigen)

Wash Plate

4. Add Primary
Detection Antibody

Wash Plate

5. Add AP-Conjugated
Secondary Antibody

Wash Plate

6. Add Lumigen APS-5
Substrate

7. Read Plate
(Luminometer at 450 nm)

End

Click to download full resolution via product page

Representative indirect ELISA workflow using an AP substrate.
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Suppliers
Lumigen APS-5 is available from the original manufacturer, Lumigen, Inc., and a network of

distributors worldwide.

Supplier Region/Type

Lumigen, Inc. Manufacturer (USA)

Bioquote Distributor (UK/EU)

MedChemExpress (MCE) Global Distributor

AbMole BioScience Global Distributor

Sigma-Aldrich (via Ambeed) Global Distributor

Huateng Pharma Manufacturer (China)

Guangzhou Jinde Biotech Co. Distributor (China)

Beijing Lai Fu Sai Si Tech. Distributor (China)

Oriental Yeast Co., Ltd. Distributor (Japan)

Life Diagnostics Distributor (USA)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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